Cas no 701259-91-8 (2-bromo-5-(propan-2-yl)sulfamoylbenzoic acid)

2-bromo-5-(propan-2-yl)sulfamoylbenzoic acid structure
701259-91-8 structure
Product Name:2-bromo-5-(propan-2-yl)sulfamoylbenzoic acid
CAS No:701259-91-8
MF:C10H12BrNO4S
MW:322.175580978394
CID:3092148
PubChem ID:977948
Update Time:2025-04-21

2-bromo-5-(propan-2-yl)sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-5-[(isopropylamino)sulfonyl]benzoic acid
    • 2-bromo-5-(propan-2-yl)sulfamoylbenzoic acid
    • AKOS001082023
    • C10H12BrNO4S
    • G35728
    • 2-BROMO-5-(ISOPROPYLSULFAMOYL)BENZOIC ACID
    • Z53033867
    • 701259-91-8
    • EN300-10408
    • 2-bromo-5-(propan-2-ylsulfamoyl)benzoic Acid
    • 2-bromo-5-[(propan-2-yl)sulfamoyl]benzoicacid
    • SR-01000274878-1
    • SR-01000274878
    • CS-0230461
    • 2-bromo-5-[(propan-2-yl)sulfamoyl]benzoic acid
    • Inchi: 1S/C10H12BrNO4S/c1-6(2)12-17(15,16)7-3-4-9(11)8(5-7)10(13)14/h3-6,12H,1-2H3,(H,13,14)
    • InChI Key: JOYHRQMOHPQWII-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1C(=O)O)S(NC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 320.96704Da
  • Monoisotopic Mass: 320.96704Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 91.9Ų

2-bromo-5-(propan-2-yl)sulfamoylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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701259-91-8 95.0%
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